Cas no 1895512-10-3 (1-(5-chloro-2-methoxyphenyl)methylcyclopropan-1-ol)

• Product Name: 1-(5-chloro-2-methoxyphenyl)methylcyclopropan-1-ol
• CAS No: 1895512-10-3
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 5888290
• PubChem ID: 117303392
• Update Time: 2025-10-31

1-(5-chloro-2-methoxyphenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxyphenyl)methylcyclopropan-1-ol
• 1-[(5-chloro-2-methoxyphenyl)methyl]cyclopropan-1-ol
• EN300-1976077
• 1895512-10-3

• Inchi： 1S/C11H13ClO2/c1-14-10-3-2-9(12)6-8(10)7-11(13)4-5-11/h2-3,6,13H,4-5,7H2,1H3
• InChI Key： FUBPYTZGBYSDTF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CC1(CC1)O)OC

Computed Properties

• Exact Mass: 212.0604073g/mol
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(5-chloro-2-methoxyphenyl)methylcyclopropan-1-ol

Introduction to 1-(5-chloro-2-methoxyphenyl)methylcyclopropan-1-ol (CAS No. 1895512-10-3)

1-(5-chloro-2-methoxyphenyl)methylcyclopropan-1-ol, with the chemical formula C₁₁H₁₃ClO₂, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The presence of both chloro and methoxy substituents on the aromatic ring, along with the unique cyclopropan-1-ol moiety, contributes to its distinct chemical properties and potential applications in medicinal chemistry.

The CAS number 1895512-10-3 provides a unique identifier for this compound, ensuring accurate documentation and classification in scientific databases. This number is crucial for researchers who need to reference or purchase this molecule for their studies. The structural features of 1-(5-chloro-2-methoxyphenyl)methylcyclopropan-1-ol make it a valuable scaffold for designing novel therapeutic agents. The cyclopropane ring, known for its strain and reactivity, can be exploited to enhance binding affinity and selectivity in drug design.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The 5-chloro-2-methoxyphenyl moiety is particularly noteworthy, as it is commonly found in bioactive compounds that target neurological and inflammatory disorders. Studies have shown that this substituent can influence the pharmacokinetic properties of molecules, potentially enhancing their bioavailability and therapeutic efficacy.

The methylcyclopropan-1-ol group introduces a secondary hydroxyl function, which can participate in hydrogen bonding interactions with biological targets. This feature is particularly relevant in the design of enzyme inhibitors and receptor modulators. The combination of these structural elements makes 1-(5-chloro-2-methoxyphenyl)methylcyclopropan-1-ol a versatile intermediate for synthesizing more complex pharmacophores.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such compounds with biological targets more accurately. Molecular docking studies have been instrumental in identifying potential lead compounds for further optimization. The cyclopropan-1-ol scaffold has been shown to interact favorably with various protein binding sites, suggesting its utility in drug discovery efforts.

The pharmaceutical industry has been particularly interested in developing novel treatments for neurological disorders, where precise modulation of receptor activity is crucial. The structural features of 1-(5-chloro-2-methoxyphenyl)methylcyclopropan-1-ol align well with the requirements for such therapeutics. Its ability to engage with multiple binding pockets on target proteins makes it a promising candidate for further exploration.

In addition to its potential as a lead compound, 1-(5-chloro-2-methoxyphenyl)methylcyclopropan-1-ol has also been investigated for its role as an intermediate in synthetic chemistry. The presence of both functional groups allows for diverse chemical modifications, enabling the creation of a wide range of derivatives with tailored properties. This flexibility is highly valued in medicinal chemistry, where rapid iteration and optimization are essential.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like 1-(5-chloro-2-methoxyphenyl)methylcyclopropan-1-ol more efficiently than ever before. These improvements have significantly reduced the time and cost associated with drug development, accelerating the discovery of new therapeutic agents.

Evaluation of the pharmacological properties of 1-(5-chloro-2-methoxyphenyl)methylcyclopropan-1-ol has revealed several interesting characteristics. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to neurological disorders. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The growing body of evidence supporting the utility of cyclopropane-containing compounds in drug discovery continues to drive interest in molecules like 1-(5-chloro-2-methoxyphenyl)methylcyclopropan-1-ol. These structures offer unique advantages over traditional pharmacophores due to their ability to induce conformational changes in biological targets and enhance binding affinity.

In conclusion, 1-(5-chloro-2-methoxyphenyl)methylcyclopropan-1-ol represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this will play an increasingly important role in the discovery and design of novel therapeutics.